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Compound of Interest

Compound Name: MMAF intermediate 2
CAS No.: 864238-20-0
Cat. No.: B2854293
Get Quote
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Introduction: Monomethyl auristatin F (MMAF) is a potent antimitotic agent that is a critical
component of several antibody-drug conjugates (ADCs) in development and clinical use. Its
mechanism of action involves the inhibition of tubulin polymerization, leading to cell cycle arrest
and apoptosis in targeted cancer cells. The synthesis of MMAF involves several key
intermediates, with "MMAF intermediate 2" being a crucial building block. This document
provides a technical overview of MMAF intermediate 2, including its physicochemical
properties, a representative synthetic workflow, and the established mechanism of action of the
final MMAF payload.

Physicochemical Data

The fundamental physicochemical properties of MMAF intermediate 2 are summarized below.
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Representative Synthetic and Conjugation Workflow

The synthesis of an MMAF-containing ADC is a multi-step process. The following workflow
illustrates a representative pathway from a key intermediate to the final antibody conjugate.
MMAF intermediate 2 would be involved in the initial steps of synthesizing the fully elaborated

MMAF molecule.
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Development Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2854293#mmaf-intermediate-2-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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